Cas no 1357250-67-9 ((4,4,9,9-Tetraoctyl-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis(trimethylstannane))

• Product Name: (4,4,9,9-Tetraoctyl-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis(trimethylstannane)
• CAS No: 1357250-67-9
• MF: C₅₄H₉₀S₂Sn₂
• MW: 1040.84241247177
• CID: 5090162
• Update Time: 2026-03-02

(4,4,9,9-Tetraoctyl-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis(trimethylstannane) Chemical and Physical Properties

Names and Identifiers

• Stannane, 1,1'-(4,9-dihydro-4,4,9,9-tetraoctyl-s-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis[1,1,1-trimethyl-
• (4,4,9,9-Tetraoctyl-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis(trimethylstannane)
• (4,4,9,9-tetraoctyl-4,9-dihydro-s indazo [1,2-b:5,6-b '] dithiophene-2,7-diyl) bis (trimethyltin)

• Inchi： 1S/C48H72S2.6CH3.2Sn/c1-5-9-13-17-21-25-31-47(32-26-22-18-14-10-6-2)41-29-35-49-45(41)39-38-44-40(37-43(39)47)46-42(30-36-50-46)48(44,33-27-23-19-15-11-7-3)34-28-24-20-16-12-8-4;;;;;;;;/h29-30,37-38H,5-28,31-34H2,1-4H3;6*1H3;;
• InChI Key： BIZXSWQQJBNVAV-UHFFFAOYSA-N
• SMILES： C(C1(C2C=C([Sn](C)(C)C)SC=2C2=CC3C(CCCCCCCC)(CCCCCCCC)C4C=C([Sn](C)(C)C)SC=4C=3C=C12)CCCCCCCC)CCCCCCC

Experimental Properties

• Boiling Point: 846.1±75.0 °C(Predicted)

Additional information on (4,4,9,9-Tetraoctyl-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis(trimethylstannane)

(4,4,9,9-Tetraoctyl-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis(trimethylstannane) and Its Significance in Modern Chemical Research

CAS no. 1357250-67-9 refers to a specialized organotin compound that has garnered significant attention in the field of advanced materials and organic electronics. This compound, formally known as (4,4,9,9-Tetraoctyl-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis(trimethylstannane), is a complex molecule that combines the unique properties of indaceno[1,2-b:5,6-b']dithiophene (IDT) with the stannyl groups to enhance its utility in various applications.

The structure of this compound features a central IDT core substituted with four octyl groups at the 4 and 9 positions. This substitution not only increases the solubility of the molecule in organic solvents but also improves its thermal stability and film-forming properties. The presence of two trimethylstannane (TMS) groups at the 2 and 7 positions of the IDT core further enhances its reactivity, making it a valuable precursor in synthetic chemistry.

In recent years, there has been a growing interest in organotin compounds for their applications in organic electronics. These compounds are particularly useful in the synthesis of conjugated polymers and small molecules that are employed in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The stannyl groups in (4,4,9,9-Tetraoctyl-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis(trimethylstannane) facilitate cross-coupling reactions such as the Stille coupling, which is a cornerstone reaction in polymer synthesis.

One of the most notable applications of this compound is in the development of high-performance organic semiconductors. The IDT core is known for its excellent electron transport properties, making it an ideal candidate for use in OFETs. The addition of octyl groups enhances the packing efficiency of the polymer chains formed from this compound's derivatives, leading to improved charge mobility and device performance.

Recent research has demonstrated that polymers derived from (4,4,9,9-Tetraoctyl-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis(trimethylstannane) exhibit remarkable performance in organic photovoltaic devices. These polymers have shown high power conversion efficiencies (PCEs) when used as donor materials in bulk heterojunction solar cells. The stannyl groups allow for easy functionalization through Stille coupling reactions with various acceptor units, enabling fine-tuning of the optoelectronic properties of the resulting polymers.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of an IDT derivative followed by the introduction of octyl groups and finally the attachment of TMS groups via Stille coupling reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are employed to achieve these transformations efficiently.

The versatility of (4,4,9,9-Tetraoctyl-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis(trimethylstannane) extends beyond its use as a precursor for organic semiconductors. It has also been explored as a building block for more complex materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials have potential applications in gas storage and separation technologies due to their high surface areas and tunable pore structures.

In conclusion，(4，4，9，9-Tetraoctyl-4，9-dihydro-s-indaceno[1，2-b:5，6-b']dithiophene-2，7-diyl）bis（trimethylstannane） is a multifunctional organotin compound that plays a crucial role in modern chemical research. Its unique structure and reactivity make it an invaluable tool for synthesizing advanced materials with applications in organic electronics、photovoltaics、and other cutting-edge technologies。As research continues to uncover new possibilities，this compound is poised to remain at the forefront of material science innovation。